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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251 Get Quote

An In-depth Technical Guide to Ethylenediamine
Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of ethylenediamine sulfate. The information is curated for

professionals in research and development, with a focus on delivering precise, quantitative

data and detailed experimental methodologies.

Chemical Identity and Structure
Ethylenediamine sulfate is an organic compound formed from the salt of ethylenediamine and

sulfuric acid.[1] It typically appears as a white to off-white crystalline powder.[1]

Chemical Structure:

The structure consists of the ethylenediammonium cation ([H₃N(CH₂)₂NH₃]²⁺) and the sulfate

anion (SO₄²⁻).
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Identifier Value

CAS Number 22029-36-3[1][2][3][4]

IUPAC Name ethane-1,2-diamine;sulfuric acid[1][2]

Molecular Formula C₂H₁₀N₂O₄S[1][2][3]

Molecular Weight 158.18 g/mol [1][2]

SMILES C(CN)N.OS(=O)(=O)O[1][2]

InChI
InChI=1S/C2H8N2.H2O4S/c3-1-2-4;1-

5(2,3)4/h1-4H2;(H2,1,2,3,4)[1][2]

InChI Key BNZCDZDLTIHJAC-UHFFFAOYSA-N[1][2]

Synonyms

Ethylenediammonium sulfate, Ethylenediamine

monosulfate, 1,2-Ethanediamine, sulfate (1:1)[1]

[2][3]

Physicochemical Properties
Ethylenediamine sulfate is known for its high solubility in water and its hygroscopic nature,

meaning it readily absorbs moisture from the air.[1]

Property Value

Appearance White to almost white crystalline powder[1][5]

Melting Point 225-228°C[3][6]

Water Solubility High, almost transparent in solution[1][3]

Storage Temperature Store below +30°C[3][6]

Experimental Protocols
Laboratory-Scale Synthesis
The primary method for synthesizing ethylenediamine sulfate is through the acid-base

neutralization of ethylenediamine with sulfuric acid.[1] This reaction is highly exothermic and
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requires careful temperature control.[1][7]

Reactants:

Ethylenediamine (99%)[1][7]

Concentrated Sulfuric Acid (96.8%)[1][7]

Ethanol (99%)[7]

Diethyl Ether[7]

Procedure:

In a 4-liter beaker, slowly add 178 mL (2.66 moles) of ethylenediamine and 750 mL of

ethanol.[7]

Cool the beaker in an ice bath.[7]

With continuous stirring, add 145 mL (2.64 moles) of concentrated sulfuric acid dropwise.

Caution: The reaction is highly exothermic; maintain slow addition and ice cooling to control

the temperature.[1][7]

As the product forms and the mixture becomes viscous, add additional ethanol (2 x 250 mL).

[7]

Isolate the resulting ethylenediammonium sulfate crystals by vacuum filtration.[7]

Wash the crystals with 375 mL of ethanol and then with 250 mL of ether.[7]

Air-dry the final product. The expected yield is approximately 77%.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.smolecule.com/products/s603381
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.smolecule.com/products/s603381
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.smolecule.com/products/s603381
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.smolecule.com/products/s603381
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.rsc.org/suppdata/cc/b7/b716977a/b716977a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Synthesis of Ethylenediamine Sulfate

1. Prepare Reactants
- Ethylenediamine (99%)
- Sulfuric Acid (96.8%)

- Ethanol (99%)

2. Mix Ethylenediamine and Ethanol
in a 4L beaker.

3. Cool Mixture
in an ice bath.

4. Add Sulfuric Acid Dropwise
with continuous stirring.
(Caution: Exothermic)

5. Add Additional Ethanol
as mixture thickens.

6. Isolate Crystals
via vacuum filtration.

7. Wash Crystals
- Ethanol (375 mL)
- Ether (250 mL)

8. Air Dry Product
(Yield ~77%)

Click to download full resolution via product page

Synthesis Workflow
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Purification by Recrystallization
To achieve higher purity (98.0-99.0%), single recrystallization is a common technique.[1]

Procedure:

Dissolve the crude ethylenediamine sulfate in a minimum amount of a hot solvent (e.g.,

water).

Allow the solution to cool slowly and undisturbed.

As the solution cools, the solubility of the compound decreases, leading to the formation of

pure crystals. Impurities tend to remain in the solution.

Collect the purified crystals by filtration.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the crystals to remove any residual solvent.
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General Workflow for Purification by Recrystallization

1. Dissolve Crude Product
in minimum hot solvent.

2. Cool Solution Slowly
to promote crystallization.

3. Collect Crystals
by filtration.

4. Wash Crystals
with cold solvent.

5. Dry Purified Crystals

Click to download full resolution via product page

Purification Workflow

Analytical Data
A variety of analytical techniques are employed to confirm the structure and purity of

ethylenediamine sulfate.
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Analytical Method Key Observations

¹H NMR

In D₂O, a characteristic signal is observed

around 3.41 ppm, corresponding to the

methylene protons.[8]

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic

absorption bands for the N-H stretching of the

protonated primary amine groups in the 3200-

3500 cm⁻¹ region.[1]

Purity Assessment

Quality control parameters include loss on

drying (≤2.0%), heavy metals (≤10 ppm), and

water content (≤1.0%).[1]

Applications in Research and Development
Ethylenediamine sulfate's unique properties make it a versatile compound in various fields.[1]

Its bifunctional nature, with two amine groups, allows it to readily form derivatives and

heterocycles.[9]

Chemical Synthesis: It serves as a precursor for a wide range of chemicals and

pharmaceuticals.[1]

Chelating Agent: The ethylenediamine moiety is a well-known chelating agent, capable of

binding to metal ions. This property is utilized in agriculture for micronutrient delivery in

fertilizers and has been explored for influencing the bioavailability of metal ions in biological

systems.[1]

Biotechnology: Due to its high water solubility, it is used in processes for protein

solubilization.[1]

Laboratory Reagent: It is utilized in analytical chemistry for titrations.[1]

Drug Development: The ethylenediamine structure is a key component in numerous

bioactive compounds and drugs, including some antihistamines and the bronchodilator

aminophylline.[9] Ethylenediamine dihydrochloride, a related salt, is used as an intermediate

in the synthesis of various drugs.[10]
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Relationship between Properties and Applications

High Water Solubility

Protein Solubilization
(Biotechnology) Analytical Reagent

Chelating Ability

Micronutrient Delivery
(Agriculture) Chemical & Drug Synthesis

Bifunctional (Two Amines)

Click to download full resolution via product page

Properties and Applications

Safety and Handling
Hazard Identification:

Acute Toxicity: Toxic in contact with skin.[2]

Skin Irritation: Causes skin irritation.[2]

It is essential to handle ethylenediamine sulfate with appropriate personal protective

equipment, including gloves and safety glasses, in a well-ventilated area.

Conclusion
Ethylenediamine sulfate is a fundamentally important chemical with a well-defined structure

and a versatile range of properties. Its utility as a precursor in synthesis, a chelating agent, and

a laboratory reagent underscores its significance in both industrial and research settings. The

straightforward synthesis and purification protocols make it an accessible compound for various

applications, including the development of novel pharmaceutical agents. A thorough

understanding of its chemical and physical properties is crucial for its effective and safe

utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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